Cas no 923973-11-9 (3-Pyridinecarboxylic acid, 2-azido-)

• Product Name: 3-Pyridinecarboxylic acid, 2-azido-
• CAS No: 923973-11-9
• MF: C₆H₄N₄O₂
• MW: 164.121560096741
• CID: 5919630
• PubChem ID: 152629812
• Update Time: 2025-06-08

3-Pyridinecarboxylic acid, 2-azido- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 2-azido-
• 2-azidopyridine-3-carboxylic acid
• EN300-6738983
• 923973-11-9

• Inchi： 1S/C6H4N4O2/c7-10-9-5-4(6(11)12)2-1-3-8-5/h1-3H,(H,11,12)
• InChI Key： ZDHCKNWATCLYSZ-UHFFFAOYSA-N
• SMILES： C(C1C=CC=NC=1N=[N+]=[N-])(=O)O

Computed Properties

• Exact Mass: 164.03342538g/mol
• Monoisotopic Mass: 164.03342538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 64.6Ų

Additional information on 3-Pyridinecarboxylic acid, 2-azido-

Introduction to 3-Pyridinecarboxylic acid, 2-azido- (CAS No. 923973-11-9)

3-Pyridinecarboxylic acid, 2-azido-, identified by its Chemical Abstracts Service (CAS) number 923973-11-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivative class, which is renowned for its diverse biological activities and potential applications in drug development. The presence of both a carboxylic acid functional group and an azido substituent makes this molecule a versatile intermediate in synthetic chemistry, particularly in the construction of more complex pharmacophores.

The structural features of 3-Pyridinecarboxylic acid, 2-azido- contribute to its unique reactivity and make it a valuable building block in the synthesis of novel therapeutic agents. The carboxylic acid moiety can participate in various chemical reactions, such as esterification, amidation, and coupling reactions, while the azido group offers opportunities for further functionalization through substitution or elimination reactions. These properties have positioned this compound as a key intermediate in the development of drugs targeting various diseases.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that pyridine-based compounds can exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. Among these derivatives, compounds containing azido groups have shown particular promise in medicinal chemistry. The azido functionality can be selectively transformed into other useful groups, such as amines or alcohols, through controlled decomposition reactions. This flexibility makes 3-Pyridinecarboxylic acid, 2-azido- an attractive candidate for further exploration in drug discovery.

One of the most compelling aspects of 3-Pyridinecarboxylic acid, 2-azido- is its potential application in the synthesis of small-molecule inhibitors for enzymes involved in critical biological pathways. For instance, research has highlighted the importance of pyridine derivatives in targeting kinases and proteases, which are often dysregulated in diseases such as cancer and inflammation. The carboxylic acid group provides a site for covalent binding to these enzymes, while the azido group can be used to introduce additional molecular recognition features. This combination has led to the development of several lead compounds that are currently being evaluated in preclinical studies.

Recent advancements in synthetic methodologies have further enhanced the utility of 3-Pyridinecarboxylic acid, 2-azido-. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled the efficient construction of complex pyridine derivatives with high precision. These methods have been instrumental in generating novel analogs with improved pharmacological profiles. Moreover, computational studies have played a crucial role in predicting the biological activity of these compounds before they are synthesized experimentally. This interdisciplinary approach has accelerated the discovery process and increased the likelihood of identifying potent therapeutic agents.

The pharmaceutical industry has also recognized the significance of 3-Pyridinecarboxylic acid, 2-azido- as a key intermediate in drug development pipelines. Companies specializing in contract research organizations (CROs) and pharmaceutical manufacturing organizations (CMOs) frequently utilize this compound to synthesize novel drug candidates. Its versatility and well-documented reactivity make it a preferred choice for medicinal chemists working on next-generation therapeutics. As a result, demand for high-purity 3-Pyridinecarboxylic acid, 2-azido- continues to grow, driven by ongoing research and development efforts.

From a regulatory perspective, ensuring the quality and consistency of 3-Pyridinecarboxylic acid, 2-azido- is paramount for its use in pharmaceutical applications. Manufacturers must adhere to stringent quality control measures to guarantee that the compound meets industry standards. This includes rigorous testing for purity, stability, and identity confirmation using analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). By maintaining high-quality standards, suppliers can foster trust among researchers and ensure that 3-Pyridinecarboxylic acid, 2-azido- contributes effectively to drug development projects.

The future prospects for 3-Pyridinecarboxylic acid, 2-azido- appear promising as new synthetic strategies and computational tools continue to emerge. Innovations in automation and artificial intelligence are expected to further streamline the process of discovering and optimizing new drug candidates derived from this compound. Additionally, collaborations between academia and industry will play a crucial role in translating laboratory findings into clinical applications. As research progresses, it is anticipated that 3-Pyridinecarboxylic acid, 2-azido- will remain at the forefront of pharmaceutical innovation.